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Compound of Interest

Compound Name: L-Homotyrosine

Cat. No.: B1598195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for L-Homotyrosine, a

non-proteinogenic amino acid utilized in peptide synthesis and drug development. The

following sections detail critical data on its properties, safe handling procedures, and biological

context to ensure its proper use in a laboratory setting.

Chemical and Physical Properties
L-Homotyrosine is a derivative of the amino acid L-tyrosine, with an additional methylene

group in its side chain. It typically presents as a white to off-white solid. Key identifiers and

properties are summarized below.

Property Value Source

Chemical Formula C₁₀H₁₃NO₃ PubChem[1]

Molecular Weight 195.22 g/mol PubChem[1]

CAS Number 221243-01-2 MedchemExpress[2]

Appearance White to off-white solid MedchemExpress

Hazard Identification and Toxicology
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A specific, comprehensive Safety Data Sheet (SDS) for L-Homotyrosine is not readily

available in public databases. However, an SDS for the closely related compound, D-

Homotyrosine Hydrobromide, indicates that it is not considered a hazardous substance.[3]

Furthermore, safety data for the parent amino acid, L-Tyrosine, suggests a low order of toxicity.

For instance, the oral LD50 for L-Tyrosine in rats is greater than 5,110 mg/kg, and it is not

classified as a skin or eye irritant in some studies.

While these data suggest that L-Homotyrosine may have a low hazard profile, it is crucial to

handle it with the standard care accorded to all laboratory chemicals, as its toxicological

properties have not been thoroughly investigated.

Safe Handling and Storage
Personal Protective Equipment (PPE)
Given the lack of specific hazard data for L-Homotyrosine, a cautious approach to personal

protection is recommended. The following PPE should be worn when handling L-
Homotyrosine in solid or solution form:

PPE Category Recommendation

Eye Protection Safety glasses with side shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection Laboratory coat.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved N95 (or equivalent) dust mask

is recommended.[4]

Engineering Controls
Work with L-Homotyrosine should be conducted in a well-ventilated area. A chemical fume

hood is recommended for procedures that may generate dust or aerosols.

Storage Recommendations
Proper storage is essential to maintain the integrity of L-Homotyrosine.
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Form
Storage
Temperature

Conditions Source

Solid 4°C

Store under a dry,

inert atmosphere

(e.g., nitrogen).

MedchemExpress

Stock Solutions
-20°C (short-term) or

-80°C (long-term)

Aliquot to avoid

repeated freeze-thaw

cycles. Store under

nitrogen.

MedchemExpress[2]

First Aid Measures
In the absence of specific data for L-Homotyrosine, the following first aid measures, based on

general guidelines for amino acid derivatives, are recommended:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Wash the affected area with soap and water.

Eye Contact: Rinse eyes cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If irritation persists, seek medical attention.

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical advice if feeling

unwell.

Accidental Release and Disposal
Accidental Release
In case of a spill, follow these steps:

Wear appropriate PPE as outlined in Section 3.1.

For solid spills, avoid generating dust. Gently sweep or scoop the material into a suitable

container for disposal.

Clean the spill area thoroughly with a suitable solvent.
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Disposal
Dispose of L-Homotyrosine and any contaminated materials in accordance with local, state,

and federal regulations for non-hazardous chemical waste.

Experimental Protocols and Workflows
While specific experimental protocols for the safety assessment of L-Homotyrosine are not

available, a general workflow for handling and preparing solutions is provided below. This is

based on its use in solid-phase peptide synthesis.

General Workflow for L-Homotyrosine Handling

Storage Solution Preparation

Application

Solution Storage
Store L-Homotyrosine solid at 4°C

under inert gas
Weigh required amount

in a fume hood
Dissolve in appropriate sterile solvent
(e.g., water with sonication/warming)

Sterile filter the solution
(0.22 µm filter)

Use in Solid-Phase
Peptide Synthesis

Aliquot solution into
single-use vials Store at -20°C or -80°C

Click to download full resolution via product page

Caption: General laboratory workflow for handling L-Homotyrosine.

Biological Context and Signaling Pathways
L-Homotyrosine is a non-proteinogenic amino acid, meaning it is not one of the 20 standard

amino acids encoded by the genetic code.[1] Its primary use in research is as a building block

in the synthesis of peptides with novel properties.[5]

While no signaling pathways are known to directly involve L-Homotyrosine, it is structurally

similar to L-Tyrosine, a key player in numerous biological processes. L-Tyrosine is a precursor

for the synthesis of neurotransmitters like dopamine and hormones such as thyroxine.[6] A

catabolic pathway for L-tyrosine in some gram-positive bacteria involves homoprotocatechuate,
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a compound structurally related to L-homotyrosine, suggesting a potential for interaction with

microbial metabolic pathways.[7]

The diagram below illustrates a simplified overview of the major metabolic fates of L-Tyrosine,

providing a conceptual framework for the potential biological interactions of its analogue, L-
Homotyrosine.
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Caption: Simplified overview of major L-Tyrosine metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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